Cas no 878376-12-6 (tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 878376-12-6
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 710143
• PubChem ID: 135424784
• Update Time: 2026-04-29

tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[5-[(E)-(hydroxyimino)methyl]-2-thiazolyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate

Additional information on tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate

Comprehensive Guide to tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 878376-12-6)

tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 878376-12-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and carbamate functional group, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate features a hydroxyimino moiety, which contributes to its reactivity and versatility in chemical reactions. This compound is often utilized in the preparation of heterocyclic compounds, which are pivotal in designing new therapeutic agents. Given the rising demand for novel pharmaceuticals, understanding the properties and applications of this compound is essential for chemists and researchers.

One of the key reasons for the growing interest in tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate is its role in the synthesis of thiazole-based derivatives. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. As such, this compound is frequently explored in the context of developing new drugs to address global health challenges, such as antibiotic resistance and emerging viral infections.

In addition to its pharmaceutical applications, tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate is also studied for its potential use in agrochemicals. The thiazole ring is a common motif in pesticides and herbicides, making this compound a candidate for innovative crop protection solutions. With the increasing focus on sustainable agriculture, researchers are investigating how such compounds can contribute to more efficient and environmentally friendly farming practices.

The synthesis and characterization of tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is critical for its subsequent use in research and industrial applications. Analytical data, including melting points and solubility profiles, are often shared in scientific literature to facilitate further studies.

From a commercial perspective, the demand for tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate is driven by its utility in high-value chemical processes. Pharmaceutical companies and contract research organizations (CROs) frequently source this compound for their R&D projects. Suppliers and manufacturers are thus focusing on scaling up production while maintaining high-quality standards to meet the needs of the global market.

For researchers looking to explore the potential of tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate, it is important to consider its stability and storage conditions. Proper handling and storage under inert atmospheres can prevent degradation and ensure consistent performance in experimental settings. Safety data sheets (SDS) provide detailed guidelines for working with this compound in laboratory environments.

In summary, tert-butyl N-{5-(hydroxyimino)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 878376-12-6) is a compound of significant scientific and industrial relevance. Its unique structural features and diverse applications make it a subject of ongoing research and development. As the fields of medicinal chemistry and agrochemicals continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.